Cas no 1369847-12-0 (1-tert-butyl-3-bromo-5-isopropoxybenzene)

• Product Name: 1-tert-butyl-3-bromo-5-isopropoxybenzene
• CAS No: 1369847-12-0
• MF: C₁₃H₁₉BrO
• MW: 271.193363428116
• CID: 2111923
• Update Time: 2023-11-19

1-tert-butyl-3-bromo-5-isopropoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-3-bromo-5-isopropoxybenzene
• DOLCMYMCBZUISI-UHFFFAOYSA-N
• 1-bromo-3-tert-butyl-5-isopropoxybenzene
• 1-Bromo-3-tert-butyl-5-isopropoxy-benzene
• CID 89543699
• 1-bromo-3-(tert-butyl)-5-isopropoxybenzene
• Benzene, 1-bromo-3-(1,1-dimethylethyl)-5-(1-methylethoxy)-

• Inchi： 1S/C13H19BrO/c1-9(2)15-12-7-10(13(3,4)5)6-11(14)8-12/h6-9H,1-5H3
• InChI Key： DOLCMYMCBZUISI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(C)(C)C)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 282.1±28.0 °C(Predicted)